Cas no 129720-21-4 ([1,1'-Biphenyl]-4-carboxylic acid, 4'-hexyl-3'-methyl-)
129720-21-4 structure
Product Name:[1,1'-Biphenyl]-4-carboxylic acid, 4'-hexyl-3'-methyl-
CAS No:129720-21-4
MF:C20H24O2
MW:296.403366088867
CID:1228429
Update Time:2024-08-05
[1,1'-Biphenyl]-4-carboxylic acid, 4'-hexyl-3'-methyl- Chemical and Physical Properties
Names and Identifiers
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- [1,1'-Biphenyl]-4-carboxylic acid, 4'-hexyl-3'-methyl-
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- Inchi: 1S/C20H24O2/c1-3-4-5-6-7-16-8-13-19(14-15(16)2)17-9-11-18(12-10-17)20(21)22/h8-14H,3-7H2,1-2H3,(H,21,22)
- InChI Key: FUHDFWVCRLIJQP-UHFFFAOYSA-N
- SMILES: C1(C2=CC=C(CCCCCC)C(C)=C2)=CC=C(C(O)=O)C=C1
Computed Properties
- Exact Mass: 296.17772
Experimental Properties
- Density: 1.049±0.06 g/cm3(Predicted)
- Boiling Point: 445.3±34.0 °C(Predicted)
- PSA: 37.3
- pka: 4.24±0.10(Predicted)
[1,1'-Biphenyl]-4-carboxylic acid, 4'-hexyl-3'-methyl- Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
129720-21-4 ([1,1'-Biphenyl]-4-carboxylic acid, 4'-hexyl-3'-methyl-) Related Products
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